Cas no 1850177-79-5 (3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid)

• Product Name: 3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid
• CAS No: 1850177-79-5
• MF: C₉H₁₃F₂NO₃
• MW: 221.201229810715
• CID: 5719541
• PubChem ID: 122240324
• Update Time: 2025-11-06

3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• F2147-6679
• AKOS040813516
• 3-(3,3-difluorocyclobutyl)-2-acetamidopropanoic acid
• 2-acetamido-3-(3,3-difluorocyclobutyl)propanoic acid
• EN300-1217885
• 1850177-79-5
• 3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid

• Inchi： 1S/C9H13F2NO3/c1-5(13)12-7(8(14)15)2-6-3-9(10,11)4-6/h6-7H,2-4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： ZDOFJFIZUMHPFI-UHFFFAOYSA-N
• SMILES： FC1(CC(CC(C(=O)O)NC(C)=O)C1)F

Computed Properties

• Exact Mass: 221.08634960g/mol
• Monoisotopic Mass: 221.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid

3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic Acid: A Comprehensive Overview

3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid, with the CAS number 1850177-79-5, is a unique organic compound that has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields. This compound is characterized by its complex structure, which includes a cyclobutane ring substituted with two fluorine atoms and an acetamide group attached to a propanoic acid backbone. The combination of these structural elements contributes to its distinctive reactivity and functionality.

The synthesis of 3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid involves a multi-step process that typically begins with the preparation of the cyclobutane ring. Recent advancements in synthetic chemistry have enabled more efficient methods for constructing such rings, often utilizing transition metal catalysts or photochemical reactions. The introduction of the fluorine atoms at the 3-position of the cyclobutane ring is achieved through selective fluorination techniques, which are critical for maintaining the compound's stability and reactivity.

One of the most notable aspects of this compound is its potential application in drug discovery. The presence of the acetamide group and the propanoic acid backbone suggests that it may exhibit bioactive properties, making it a promising candidate for further pharmacological studies. Recent research has explored its ability to interact with various biological targets, including enzymes and receptors, which could pave the way for its use in treating a range of diseases.

In addition to its biological applications, 3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid has shown promise in materials science. Its unique structure allows for potential applications in polymer chemistry, where it could serve as a building block for advanced materials with tailored properties. The fluorinated cyclobutane ring contributes to the compound's thermal stability and mechanical strength, making it an attractive option for high-performance polymers.

The study of this compound has also led to new insights into its environmental impact. Recent research has focused on understanding its degradation pathways under various conditions, such as UV light and microbial activity. These studies are crucial for assessing its safety and sustainability in industrial and pharmaceutical settings.

In conclusion, 3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid (CAS No. 1850177-79-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an intriguing subject for further research, particularly in drug discovery and materials science. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.